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Compound Name:
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CAS No.: 101564-22-1

Cat. No.: B3045030

Get Quote

An In-depth Technical Guide to Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)-

Prepared by: Gemini, Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of

Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)-, a specialized aromatic amide. It is

intended for researchers, chemists, and drug development professionals. The subject

compound is a niche molecule, and as such, a dedicated CAS number is not prominently listed

in major public chemical databases. Therefore, this guide has been constructed by integrating

established principles of organic chemistry with data from structurally analogous compounds.

The protocols and analyses described herein are based on well-established methodologies for

this class of molecules and are designed to be robust and reproducible.

Compound Identification and Physicochemical
Profile
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Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)- is an N-substituted amide featuring a

cyclohexyl moiety linked via a carbonyl group to the nitrogen atom of 4-methoxy-1-

naphthylamine. Its structure combines a flexible, saturated carbocyclic ring with a rigid,

electron-rich aromatic system, making it a molecule of interest for exploring structure-activity

relationships (SAR) in medicinal chemistry.

Figure 1: Chemical Structure
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Caption: Structure of Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)-.

Table 1: Estimated Physicochemical Properties (Note: These values are calculated based on

chemical structure and data from analogous compounds like N-(1-

naphthyl)cyclohexanecarboxamide[1].)
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Property Estimated Value Rationale / Analog Source

Molecular Formula C₁₈H₂₁NO₂ Derived from structure

Molecular Weight 283.36 g/mol Derived from formula

Appearance Likely off-white to tan solid Typical for aromatic amides

XLogP3 ~4.2

Increased lipophilicity from

methoxy group vs. N-(1-

naphthyl) analog (XLogP3 =

3.7)[1]

Hydrogen Bond Donors 1 (Amide N-H) From structure

Hydrogen Bond Acceptors 2 (Carbonyl O, Methoxy O) From structure

Melting Point >150 °C

High degree of aromaticity and

molecular weight suggest a

high melting point

Solubility

Insoluble in water; Soluble in

organic solvents (DMSO, DMF,

CH₂Cl₂)

Common for this class of

compounds

Synthesis and Mechanistic Considerations
The most direct and reliable method for synthesizing this compound is via nucleophilic acyl

substitution, specifically the formation of an amide bond between a cyclohexanecarboxylic acid

derivative and 4-methoxy-1-naphthylamine.

Proposed Synthetic Pathway:

The reaction involves the activation of cyclohexanecarboxylic acid to a more reactive species,

such as an acyl chloride, which then readily reacts with the primary amine of 4-methoxy-1-

naphthylamine.
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Figure 2: Proposed Synthesis Workflow
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Caption: General workflow for the synthesis and purification of the target compound.

Detailed Experimental Protocol: Synthesis
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Objective: To synthesize Cyclohexanecarboxamide, N-(4-methoxy-1-naphthyl)- with high

purity.

Materials:

Cyclohexanecarbonyl chloride (Reagent)

4-methoxy-1-naphthylamine (Reagent)

Triethylamine (Et₃N) (Base, HCl scavenger)

Dichloromethane (DCM) (Anhydrous Solvent)

1 M Hydrochloric Acid (Aqueous wash)

Saturated Sodium Bicarbonate Solution (Aqueous wash)

Brine (Aqueous wash)

Anhydrous Magnesium Sulfate (Drying agent)

Hexanes/Ethyl Acetate (Chromatography/Recrystallization Solvents)

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar),

add 4-methoxy-1-naphthylamine (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M

concentration).

Base Addition: Add triethylamine (1.2 eq) to the solution. Cool the flask to 0 °C in an ice bath.

The triethylamine acts as an essential scavenger for the HCl byproduct generated during the

reaction, preventing the protonation and deactivation of the nucleophilic amine.

Acyl Chloride Addition: While stirring at 0 °C, add cyclohexanecarbonyl chloride (1.1 eq)

dropwise to the solution. The slow, cooled addition helps to control the exothermic reaction.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the reaction's completion by Thin Layer Chromatography (TLC), observing the
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consumption of the starting amine.

Work-up:

Quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel. Sequentially wash the organic layer with 1 M

HCl (to remove excess triethylamine), saturated NaHCO₃ solution (to remove any

unreacted acyl chloride and acidic impurities), and finally, brine.

Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure to yield the crude product.

Purification:

Recrystallization (Preferred for crystalline solids): Dissolve the crude solid in a minimum

amount of a hot solvent (e.g., ethyl acetate) and allow it to cool slowly. If needed, add a

co-solvent like hexanes to induce precipitation.

Column Chromatography (If an oil or impure solid): If recrystallization is ineffective, purify

the crude material using silica gel column chromatography with a hexanes/ethyl acetate

gradient.

Final Product: Collect the pure fractions (as determined by TLC) and remove the solvent in

vacuo to obtain the final product. Dry under high vacuum to remove residual solvents.

Analytical Characterization
Rigorous analytical validation is crucial to confirm the identity and purity of the synthesized

compound. A combination of chromatographic and spectroscopic methods should be

employed.
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Figure 3: Analytical Validation Workflow
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Caption: A multi-technique approach for structural and purity verification.

Protocol: High-Performance Liquid Chromatography
(HPLC)
Objective: To determine the purity of the final compound.

System: HPLC with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of Acetonitrile (ACN) and Water (both with 0.1% Trifluoroacetic Acid

or Formic Acid).

Gradient Example: Start at 50% ACN, ramp to 95% ACN over 15 minutes, hold for 5

minutes, return to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm and 280 nm.
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Analysis: The purity is calculated based on the area percentage of the main product peak

relative to the total peak area.

Expected Spectroscopic Data
¹H NMR: Expect characteristic peaks for the cyclohexyl protons (broad multiplets in the 1.2-

2.5 ppm range), the methoxy group (a sharp singlet around 3.9-4.1 ppm), aromatic protons

of the naphthalene ring (in the 7.0-8.5 ppm range), and a broad singlet for the amide N-H

(typically >8.5 ppm).

¹³C NMR: Signals corresponding to the aliphatic carbons of the cyclohexane, the methoxy

carbon (~55 ppm), aromatic carbons, and the carbonyl carbon (~170-175 ppm) should be

visible.

LC-MS (ESI+): The primary ion observed should correspond to the protonated molecule

[M+H]⁺ at m/z ≈ 284.37.

FT-IR: Key vibrational bands should include N-H stretching (~3300 cm⁻¹), C-H stretching

(aromatic ~3050 cm⁻¹, aliphatic ~2900-2850 cm⁻¹), and a strong C=O amide I band (~1650-

1680 cm⁻¹).[2]

Applications in Research and Drug Development
While specific biological data for this exact molecule is scarce, its structural motifs are

prevalent in pharmacologically active compounds. This makes it a valuable scaffold for

discovery research.

Scaffold for Library Synthesis: The N-cyclohexyl and methoxy-naphthyl groups can be

systematically modified to create a library of analogs for screening against various biological

targets. The amide bond serves as a stable and synthetically accessible linker.

Potential as a Bioisostere: The 1,2,3-triazole ring is often used as a bioisostere for amide

bonds in drug design due to its similar steric and electronic properties but improved

metabolic stability.[3] This compound could serve as a direct amide counterpart in

comparative studies.
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Anthelmintic Research: Simplified amide derivatives of complex drugs have shown promise.

For instance, N-(4-methoxyphenyl)pentanamide, a simplified version of albendazole,

displayed significant anthelmintic properties with reduced toxicity.[4] This suggests that novel

N-aryl amides like the title compound could be explored for similar antiparasitic activities.

Oncology and Cell Signaling: The N-naphthyl group is a feature in molecules designed to

interact with various cellular targets. For example, fusicoccanes, which are complex natural

products, can induce cell death in cancer cells.[5] Simpler synthetic molecules containing

key pharmacophores like the naphthyl group are often starting points for developing new

therapeutic agents.

Safety and Handling
Disclaimer: A specific Safety Data Sheet (SDS) for this compound is not available. The

following guidance is based on the potential hazards of its constituent parts and related

chemicals. Handle with care at all times.

Hazard Classification (Anticipated):

Harmful if swallowed.[6]

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling dust or vapors.

Handling and Storage:
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Avoid contact with skin, eyes, and clothing.[7]

Keep the container tightly sealed and store in a cool, dry, and well-ventilated place.[6]

Wash hands thoroughly after handling.

First Aid Measures:

If Inhaled: Remove to fresh air.

In Case of Skin Contact: Wash off immediately with plenty of soap and water.

In Case of Eye Contact: Rinse cautiously with water for several minutes.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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